2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C18H14FNOS/c19-15-6-9-17(10-7-15)22-12-18(21)20-16-8-5-13-3-1-2-4-14(13)11-16/h1-11H,12H2,(H,20,21)
• InChI Key: DUIMUZQFZWVFPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C18H14FNOS
• Molecular Weight: 311.4 g/mol

Description

2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide, also known as FNA, is a chemical compound that has been extensively studied for its potential applications in scientific research. FNA belongs to the class of thioamides and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide's mechanism of action is not fully understood. However, it has been suggested that 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide acts by inhibiting the activity of certain enzymes and proteins. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has also been found to inhibit the activity of histone deacetylases (HDACs), a group of enzymes that regulate gene expression.
Biochemical and Physiological Effects:
2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has been found to have a wide range of biochemical and physiological effects. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has been found to have antimicrobial properties and has been shown to inhibit the growth of several bacterial strains. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has also been found to have anti-inflammatory properties and has been shown to reduce inflammation in several animal models. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has been found to have anticancer properties and has been shown to inhibit the growth of several cancer cell lines.

Advantages and Limitations for Lab Experiments

2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has several advantages for lab experiments. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide is relatively easy to synthesize and has a high yield. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide is also stable under normal laboratory conditions. However, 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has some limitations for lab experiments. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide is not very soluble in water, which can make it difficult to work with. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide also has a relatively short half-life, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has been found to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Further studies are needed to investigate the potential use of 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide in the treatment of these diseases. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has also been found to have potential applications in the field of cancer research. Further studies are needed to investigate the potential use of 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide in the treatment of cancer. Finally, 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has been found to have potential applications in the field of microbiology. Further studies are needed to investigate the potential use of 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide as an antimicrobial agent.

Synthesis Methods

The synthesis of 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide involves the reaction of 2-naphthylamine with 4-fluorobenzenethiol in the presence of acetic anhydride. The resulting product is then acetylated with acetic anhydride and hydrolyzed with sodium hydroxide to obtain 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide. The yield of 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide synthesis is around 50-60%.

Scientific Research Applications

2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has been widely used in scientific research for its potential applications in various fields. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has been found to have antimicrobial, anti-inflammatory, and anticancer properties. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has also been studied for its potential use as a diagnostic agent for Alzheimer's disease. 2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide has been used in several studies to investigate its effects on the central nervous system and its potential use in the treatment of neurodegenerative diseases.